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For Researchers, Scientists, and Drug Development Professionals
Introduction

N-Methylhexanamide is a fatty amide derivative of hexanoic acid. As a member of the amide
family, it possesses a carbonyl group bonded to a nitrogen atom. Its structure, consisting of a
six-carbon chain and a methyl group on the nitrogen, imparts specific physical and chemical
characteristics that are crucial for its potential applications in research and development. This
technical guide provides a comprehensive overview of the known physical properties of N-
Methylhexanamide, detailed experimental protocols for their determination, and logical
workflows for chemical characterization.

Core Physical Properties of N-Methylhexanamide

The physical properties of N-Methylhexanamide are fundamental to its handling, purification,
and application in various scientific contexts. The following table summarizes the key
guantitative data available for this compound.
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Property Value Reference

[Computed by LexiChem 2.6.6]

IUPAC Name N-methylhexanamide 1]
CAS Number 3418-05-1
[Computed by PubChem 2.1]

Molecular Formula C7H1sNO 1]

] [Computed by PubChem 2.1]
Molecular Weight 129.20 g/mol ]
Boiling Point 225.7 °C at 760 mmHg
Density 0.861 g/cm?3
Flash Point 122.3°C
Refractive Index 1.421

] [NIST Mass Spectrometry Data
Kovats Retention Index 1123 (Standard non-polar)

Center][1]

Experimental Protocols for Physical Property
Determination

The following sections detail the standard methodologies for determining the key physical
properties of a liquid amide like N-Methylhexanamide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.

e Thiele Tube Method:
o A small amount of the N-Methylhexanamide sample is placed in a small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.
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o The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point oil.

o The sample is heated until a steady stream of bubbles emerges from the open end of the
capillary tube.

o The heat source is then removed, and the temperature at which the liquid begins to enter
the capillary tube is recorded as the boiling point.

o Simple Distillation Method:

o Alarger volume of the sample (at least 5 mL) is placed in a distillation flask with boiling
chips.

o Adistillation apparatus is assembled with a condenser and a collection flask.

o The sample is heated, and the temperature is monitored with a thermometer placed at the
vapor outlet.

o The boiling point is the stable temperature at which the liquid is actively distilling.

Determination of Density

Density is the mass per unit volume of a substance.

An empty, dry graduated cylinder is weighed on an analytical balance.

e A known volume of N-Methylhexanamide is added to the graduated cylinder, and the
volume is precisely recorded.

e The graduated cylinder containing the liquid is reweighed.
e The mass of the liquid is determined by subtracting the mass of the empty cylinder.

e The density is calculated by dividing the mass of the liquid by its volume. This procedure is
typically repeated multiple times to ensure accuracy.

Determination of Refractive Index
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The refractive index measures how light propagates through a substance.

A few drops of the N-Methylhexanamide sample are placed on the prism of a calibrated
refractometer.

e The prism is closed, and the light source is activated.

o The user looks through the eyepiece and adjusts the controls until the boundary between the
light and dark regions aligns with the crosshairs.

o The refractive index is read directly from the instrument's scale. The temperature at which
the measurement is taken should always be recorded as the refractive index is temperature-
dependent.

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural elucidation and confirmation of N-
Methylhexanamide.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: A small amount of N-Methylhexanamide (5-25 mg for *H NMR, 50-
100 mg for 3C NMR) is dissolved in a deuterated solvent (e.g., CDCls, DMSO-ds).

o Instrument Setup: The NMR tube containing the sample is placed in the spectrometer. The
instrument is locked onto the deuterium signal of the solvent, and the magnetic field is
shimmed to achieve homogeneity.

o Data Acquisition: A standard pulse sequence is used to acquire the *H and 3C NMR
spectra. The number of scans is adjusted to obtain an adequate signal-to-noise ratio.

e Infrared (IR) Spectroscopy:

o Sample Preparation: For a liquid sample like N-Methylhexanamide, a thin film can be
created by placing a drop of the liquid between two salt plates (e.g., NaCl or KBr).

o Data Acquisition: The salt plates are placed in the sample holder of an IR spectrometer. A
background spectrum is typically run first, followed by the sample spectrum.
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e Mass Spectrometry (MS):

o Sample Introduction: A dilute solution of N-Methylhexanamide is introduced into the mass
spectrometer, often via direct infusion or coupled with a chromatographic system like Gas
Chromatography (GC-MS).

o lonization: The sample is ionized using an appropriate method, such as electron ionization
(El) or electrospray ionization (ESI).

o Analysis and Detection: The resulting ions are separated based on their mass-to-charge
ratio (m/z) by a mass analyzer and detected.

Visualizations
Experimental Workflow for Chemical Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a
chemical compound like N-Methylhexanamide.

Synthesis of N-Methylhexanamide

Purification (e.g., Distillation)

Physical Property Determination Spectroscopic Analysis
Boiling Point Density Refractive Index NMR (1H, 13C) IR Mass Spectrometry

Structure Confirmation
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Caption: Workflow for the synthesis and characterization of N-Methylhexanamide.

Logical Relationship of Spectroscopic Methods in
Structure Elucidation

This diagram shows how different spectroscopic techniques provide complementary
information for determining the structure of a molecule.
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Caption: Interrelation of spectroscopic methods for molecular structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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